Cas no 20280-81-3 (4-Methoxycoumarin)

4-Methoxycoumarin is a synthetic organic compound belonging to the coumarin family, characterized by a methoxy substituent at the 4-position of its benzopyrone core. This derivative exhibits enhanced photophysical properties compared to unsubstituted coumarin, including improved fluorescence quantum yield and stability under UV light. It serves as a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds and fluorescent probes. Its solubility in common organic solvents and moderate reactivity make it suitable for applications in pharmaceuticals, agrochemicals, and material science. The compound's well-defined structure and predictable reactivity profile contribute to its utility in research and industrial processes.
4-Methoxycoumarin structure
4-Methoxycoumarin structure
Product name:4-Methoxycoumarin
CAS No:20280-81-3
MF:C10H8O3
MW:176.1687
MDL:MFCD00017349
CID:88163
PubChem ID:529426

4-Methoxycoumarin Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxycoumarin
    • 4-methoxychromen-2-one
    • METHOXYCINNAMIC ACID,4-(RG)
    • METHOXYCOUMARIN,4-(RG)
    • 4-methoxy-2h-chromen-2-on
    • 4-methoxy-2H-chromen-2-one
    • 4-methoxy-chromen-2-one
    • 4-Methoxycoumarine
    • 4-Methoxycourmarin
    • 4-Methoxy-cumarin
    • methoxy-4 coumarine
    • 2H-1-Benzopyran-2-one, 4-methoxy-
    • MLCMXDYMSAZNPC-UHFFFAOYSA-N
    • 4 - Methoxycoumarin
    • Coumarin, 4-methoxy-
    • Maybridge3_005843
    • MLS004491720
    • 4-Hydroxycoumarin, methyl ether
    • HMS1447J13
    • STL371134
    • 2H-1-Benzopyran-2-one,4-meth
    • D73288
    • CHEMBL452360
    • 3-BENZYLOXYISOXAZOLE-5-CARBOXYLICACIDMETHYLESTER
    • IDI1_017230
    • FT-0618940
    • 2(1H)-Benzopyran-2-one, 4-methoxy
    • SCHEMBL1627582
    • CS-0063208
    • 2H-1-Benzopyran-2-one,4-methoxy-
    • MFCD00017349
    • 2-Methyl-5-phenyl-N-[4-(4-pyridinylmethyl)phenyl]-3-furamide
    • 20280-81-3
    • SMR003288678
    • 1ST164099
    • CS-15886
    • DTXSID20174136
    • AKOS025247530
    • PD159110
    • DB-045148
    • 4-Methoxy-2H-1-benzopyran-2-one
    • 4-methoxy coumarin
    • MDL: MFCD00017349
    • Inchi: 1S/C10H8O3/c1-12-9-6-10(11)13-8-5-3-2-4-7(8)9/h2-6H,1H3
    • InChI Key: MLCMXDYMSAZNPC-UHFFFAOYSA-N
    • SMILES: O1C(C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H])=O
    • BRN: 145960

Computed Properties

  • Exact Mass: 176.04700
  • Monoisotopic Mass: 176.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 1.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Powder
  • Density: 1.26
  • Melting Point: 123-125°C
  • Boiling Point: 347.8°Cat760mmHg
  • Flash Point: 144.5°C
  • Refractive Index: 1.581
  • PSA: 39.44000
  • LogP: 1.80160

4-Methoxycoumarin Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39-S24/25-S23
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Packing Group:III
  • Hazard Level:3.2
  • Safety Term:3.2
  • Risk Phrases:R36/37/38

4-Methoxycoumarin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxycoumarin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D763766-5g
2H-1-Benzopyran-2-one, 4-methoxy-
20280-81-3 97%
5g
$130 2024-06-07
eNovation Chemicals LLC
D763766-1g
2H-1-Benzopyran-2-one, 4-methoxy-
20280-81-3 97%
1g
$75 2024-06-07
TRC
M265363-100mg
4-Methoxycoumarin
20280-81-3
100mg
$ 69.00 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
Fr12290-2 mg
4-Methoxycoumarine
20280-81-3 99.88%
2mg
¥287.00 2022-04-26
TRC
M265363-50mg
4-Methoxycoumarin
20280-81-3
50mg
$ 57.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13670-5g
4-Methoxycoumarin, 98%
20280-81-3 98%
5g
¥1058.00 2023-03-09
abcr
AB117710-5 g
4-Methoxycoumarin, 98%; .
20280-81-3 98%
5g
€83.60 2023-06-24
TargetMol Chemicals
Fr12290-50mg
4-Methoxycoumarine
20280-81-3 99.88%
50mg
¥ 222 2024-07-20
Ambeed
A206154-10g
4-Methoxy-2H-chromen-2-one
20280-81-3 98%
10g
$167.0 2024-04-22
Aaron
AR00294I-25g
2H-1-Benzopyran-2-one, 4-methoxy-
20280-81-3 98%
25g
$286.00 2025-01-21

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Amadis Chemical Company Limited
(CAS:20280-81-3)4-Methoxycoumarin
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Purity:99%
Quantity:25g
Price ($):262.0